BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 1-Methyl-1H-imidazole-4-
sulfonyl Chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-methyl-1H-imidazole-4-sulfonyl
Compound Name:
chloride

Cat. No.: B161204

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-1H-imidazole-4-sulfonyl chloride is a key building block in organic synthesis,
particularly valued in medicinal chemistry and drug discovery for the introduction of the 1-
methyl-1H-imidazole-4-sulfonyl moiety. This functional group can influence the physicochemical
properties of a molecule, such as solubility and metabolic stability, and can act as a versatile
handle for further chemical modifications. This guide provides a comprehensive overview of its
chemical properties, synthesis, and handling.

Chemical and Physical Properties

1-Methyl-1H-imidazole-4-sulfonyl chloride is a solid at room temperature, appearing as a
white to off-white substance.[1][2] It is sensitive to moisture and should be stored in a dry, inert
atmosphere, preferably in a freezer under -20°C.[1][2]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

137049-00-4[1][2][3][4][5]

Molecular Formula

C4H5CIN202S[1][3][4][5][6]

Molecular Weight 180.61 g/mol [3][4][5][6][7]

nehi 1S/C4H5CIN202S/c1-7-2-4(6-3-7)10(5,8)9/h2-
3H,1H3[4]

InChl Key KXUGUWTUFUWYRS-UHFFFAOY SA-N[4][5]

SMILES Cnlcnc(cl)S(CI)(=0)=0][4]

Table 2: Physical Properties

Property

Value

Melting Point

88-91°C[1][2]

Boiling Point (Predicted)

366.9 + 15.0 °C[1][2]

Density (Predicted)

1.60 + 0.1 glcm3[1][2]

Solubility DMSO (Slightly)[1][2]
Appearance Solid, White to Off-White[1][2]
Synthesis

The synthesis of 1-methyl-1H-imidazole-4-sulfonyl chloride is a multi-step process. A

general and plausible synthetic workflow is outlined below.
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Step 1: Sulfonation

1-Methyl-1H-imidazole Sulfur trioxide

SO3

SOCI2

Step 2: Chlorination

Thionyl chloride 1-Methyl-1H-imidazole-4-sulfonyl chloride

Reaction with Nucleophile
(e.g., Amine, Alcohol)

1-Methyl-1H-imidazole-4-sulfonyl chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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